Cas no 1235113-63-9 (2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(thiophen-2-yl)methylacetamide
• CAS No: 1235113-63-9
• MF: C₁₂H₁₃N₃O₂S
• MW: 263.315521001816
• CID: 6533987
• PubChem ID: 49670315
• Update Time: 2024-01-13

2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-(thiophen-2-yl)methylacetamide
• VU0649646-1
• F5652-1827
• 2-(3-methyl-6-oxopyridazin-1(6H)-yl)-N-(thiophen-2-ylmethyl)acetamide
• 2-(3-methyl-6-oxopyridazin-1-yl)-N-(thiophen-2-ylmethyl)acetamide
• 1235113-63-9
• AKOS024516482
• 2-(3-methyl-6-oxo-1,6-dihydropyridazin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide

• Inchi： 1S/C12H13N3O2S/c1-9-4-5-12(17)15(14-9)8-11(16)13-7-10-3-2-6-18-10/h2-6H,7-8H2,1H3,(H,13,16)
• InChI Key： XVMLSGCJNSNKJK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(CN1C(C=CC(C)=N1)=O)=O

Computed Properties

• Exact Mass: 263.07284784g/mol
• Monoisotopic Mass: 263.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones